![molecular formula C21H16N4O3S B3676903 3-methoxy-N-({[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)benzamide](/img/structure/B3676903.png)
3-methoxy-N-({[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)benzamide
Overview
Description
3-methoxy-N-({[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)benzamide, also known as MB-COMT inhibitor, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications.
Mechanism of Action
3-methoxy-N-({[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)benzamide inhibitor works by binding to the active site of COMT and preventing the enzyme from breaking down dopamine. This leads to an increase in dopamine levels in the brain, which can improve symptoms of Parkinson's disease and schizophrenia. The compound has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
This compound inhibitor has been shown to have several biochemical and physiological effects. In addition to its ability to increase dopamine levels in the brain, the compound has been shown to reduce oxidative stress and inflammation, which may contribute to its neuroprotective effects. It has also been shown to improve cognitive function and reduce anxiety-like behavior in animal models.
Advantages and Limitations for Lab Experiments
One advantage of 3-methoxy-N-({[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)benzamide inhibitor is its specificity for COMT, which makes it a useful tool for studying the role of COMT in various diseases. However, the compound has limited solubility in aqueous solutions, which can make it difficult to use in some experiments. It also has a short half-life in vivo, which may limit its therapeutic potential.
Future Directions
There are several future directions for research on 3-methoxy-N-({[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)benzamide inhibitor. One area of interest is its potential therapeutic applications in addiction, as dopamine plays a key role in the reward pathway in the brain. Another area of interest is its potential as a neuroprotective agent in neurodegenerative diseases such as Alzheimer's disease. Further research is needed to fully understand the mechanisms of action and potential therapeutic applications of this compound inhibitor.
Scientific Research Applications
3-methoxy-N-({[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)benzamide inhibitor has been studied extensively for its potential therapeutic applications in various diseases, including Parkinson's disease, schizophrenia, and addiction. It works by inhibiting the activity of catechol-O-methyltransferase (COMT), an enzyme that breaks down dopamine in the brain. By inhibiting COMT, this compound inhibitor increases the levels of dopamine in the brain, which can improve symptoms of Parkinson's disease and schizophrenia.
Properties
IUPAC Name |
3-methoxy-N-[(2-pyridin-4-yl-1,3-benzoxazol-5-yl)carbamothioyl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16N4O3S/c1-27-16-4-2-3-14(11-16)19(26)25-21(29)23-15-5-6-18-17(12-15)24-20(28-18)13-7-9-22-10-8-13/h2-12H,1H3,(H2,23,25,26,29) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YCUORZVMBPNCDS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C(=O)NC(=S)NC2=CC3=C(C=C2)OC(=N3)C4=CC=NC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16N4O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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